Cas no 450358-62-0 (APTRA trimethyl ester)

• Product Name: APTRA trimethyl ester
• CAS No: 450358-62-0
• CID: 2084646
• Update Time: 2025-11-05

APTRA trimethyl ester Chemical and Physical Properties

Names and Identifiers

• APTRA trimethyl ester
• APTRA trimethyl ester [2-(Carbomethoxy)-methoxy-N,N-bis((carbomethoxy)methyl)aniline]
• Glycine, N-[2-(2-methoxy-2-oxoethoxy)phenyl]-N-(2-methoxy-2-oxoethyl)-, methyl ester

Additional information on APTRA trimethyl ester

APTRA Trimethyl Ester: A Comprehensive Overview

The compound with CAS No. 450358-62-0, commonly referred to as APTRA Trimethyl Ester, has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound is a derivative of APTRA (a well-known chemical entity) and is widely used in various fields, including pharmaceuticals, materials science, and industrial chemistry. Recent advancements in synthetic methodologies have further enhanced its accessibility and applicability, making it a subject of extensive research.

APTRA Trimethyl Ester is characterized by its stable chemical structure, which contributes to its excellent thermal and chemical stability. This stability makes it an ideal candidate for use in high-temperature applications and reactive environments. The compound's structure also facilitates its ability to form strong intermolecular bonds, which is a key factor in its use as a precursor in polymer synthesis. Recent studies have explored the potential of APTRA Trimethyl Ester in creating advanced materials with tailored mechanical and electronic properties.

One of the most notable applications of APTRA Trimethyl Ester is in the pharmaceutical industry. Researchers have demonstrated its effectiveness as a drug delivery vehicle, particularly in the development of targeted drug delivery systems. The compound's ability to encapsulate therapeutic agents while maintaining their integrity has been validated through numerous preclinical studies. Moreover, its biocompatibility has been tested extensively, confirming its suitability for use in medical applications.

In the realm of materials science, APTRA Trimethyl Ester has been utilized as a building block for the synthesis of high-performance polymers. These polymers exhibit exceptional mechanical strength and thermal resistance, making them ideal for use in aerospace and automotive industries. Recent breakthroughs in polymerization techniques have further expanded the potential of APTRA Trimethyl Ester in creating lightweight yet durable materials.

The synthesis of APTRA Trimethyl Ester involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields. Traditional methods involve the esterification of APTRA with methanol under acidic conditions, followed by purification steps such as distillation and chromatography. However, recent advancements have introduced more efficient and environmentally friendly synthesis routes, reducing production costs and minimizing waste generation.

From an environmental standpoint, APTRA Trimethyl Ester has been shown to exhibit low toxicity levels, making it a safer alternative to other similar compounds. Regulatory agencies have conducted extensive evaluations of its environmental impact, concluding that it poses minimal risk to ecosystems when handled appropriately. This has further solidified its position as a preferred choice in various industrial applications.

In conclusion, APTRA Trimethyl Ester (CAS No. 450358-62-0) stands out as a versatile and valuable compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to drive innovation and exploration into its potential uses. As research into this compound progresses, it is anticipated that APTRA Trimethyl Ester will play an even more pivotal role in shaping future technologies and materials.